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Introduction

Tripropionin, a short-chain triglyceride, is gaining significant attention in the scientific
community for its potential applications in biochemical research and drug development.
Composed of a glycerol backbone esterified with three propionic acid molecules, tripropionin
serves as a readily metabolizable source of propionate, a short-chain fatty acid with diverse
physiological roles. This technical guide provides an in-depth overview of tripropionin, its
biochemical properties, its role as an anaplerotic substrate, and its influence on key signaling
pathways. Detailed experimental protocols and quantitative data are presented to facilitate its
use in a laboratory setting.

Biochemical and Physical Properties of Tripropionin

Tripropionin is a clear, colorless to pale yellow, oily liquid with a faint, fruity, or buttery odor.[1]
It is a triglyceride and a propanoate ester.[2] Its key physicochemical properties are
summarized in the table below.
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Property Value References
Molecular Formula C12H2006 [2]
Molecular Weight 260.28 g/mol [2]
CAS Number 139-45-7 [2]
Appearance C.:Ieér colorless to pale yellow 3]
liquid
Boiling Point 175-176 °C at 20 mmHg [4]
Density 1.082 g/mL at 25 °C [5]
Water Solubility 0.23 g/Lat 25 °C [6]
logP 1.36 [6]

Metabolism and Anaplerotic Role of Tripropionin

Upon ingestion or administration, tripropionin is hydrolyzed by lipases into glycerol and three
molecules of propionic acid (propionate). Propionate is readily absorbed and transported to the
liver, where it serves as a key anaplerotic substrate for the Krebs cycle (also known as the citric
acid or TCA cycle).[7][8]

Anaplerosis is the process of replenishing Krebs cycle intermediates that have been extracted
for biosynthesis. Propionate enters the Krebs cycle after being converted to propionyl-CoA and
then to succinyl-CoA. This replenishment of Krebs cycle intermediates is crucial for maintaining
cellular energy homeostasis and supporting various biosynthetic pathways.[7]

The metabolic fate of tripropionin and the anaplerotic entry of propionate into the Krebs cycle
are depicted in the following diagram.
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Metabolism of Tripropionin and Anaplerotic Entry into the Krebs Cycle.

Impact on Cellular Metabolism: Quantitative Data

The administration of tripropionin or its metabolite, propionate, has been shown to
significantly alter cellular metabolism. The following tables summarize quantitative data from

various studies.

Table 1: Effects of Propionate on Hepatic Metabolism in Rats[9][10]
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. Propionate
Propionate

Parameter Control . Infusion (high
Infusion (low dose)
dose)

Plasma Propionate

~10 ~350 ~1000
(HM)
Hepatic Propionyl-

P piony ~5 ~40 ~90

CoA (nmol/g)
Endogenous Glucose
Production ~8 ~9.6 ~16
(mg/kg/min)
Hepatic Malate

~200 ~400 ~600
(nmol/g)
Hepatic Succinate

~100 ~200 ~300
(nmol/g)
Pyruvate
Cycling/Mitochondrial 6 120-180 >1800

Flux (%)

Table 2: Effects of Propionate on Lipid Synthesis in Rat Hepatocytes[11][12]
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Parameter Control

Propionate (0.1
mM)

Propionate (1.0
mM)

Cholesterol Synthesis
from [*4Clacetate (% 0

inhibition)

>80

Triacylglycerol
Synthesis from
[**Clacetate (%

inhibition)

>80

Fatty Acid Synthesis
from 3H20 (% 0
inhibition)

Not Reported

significant inhibition

Signaling Pathways Modulated by Tripropionin

Metabolites

Propionate, the primary metabolite of tripropionin, has been demonstrated to modulate

several key signaling pathways involved in cellular processes such as inflammation,

proliferation, and metabolism.

G-Protein Coupled Receptors (GPR41/43)

Propionate is an agonist for G-protein coupled receptors GPR41 (FFAR3) and GPR43

(FFARZ2).[5] Activation of these receptors can influence hormone secretion and immune

responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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